![molecular formula C6H6ClN3 B2564240 (4-chloro-1-methyl-1H-pyrazol-3-yl)acetonitrile CAS No. 1310379-33-9](/img/structure/B2564240.png)
(4-chloro-1-methyl-1H-pyrazol-3-yl)acetonitrile
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Overview
Description
“(4-chloro-1-methyl-1H-pyrazol-3-yl)acetonitrile” is a chemical compound with the CAS Number: 1310379-33-9 . It has a molecular weight of 155.59 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is “this compound” and its InChI code is "1S/C6H6ClN3/c1-10-4-5(7)6(9-10)2-3-8/h4H,2H2,1H3" .
Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .
Scientific Research Applications
Synthesis of Novel Compounds
- The compound has been used in the synthesis of novel heterocycles incorporating the pyrazolo-[3,4-d]pyrimidin-4-one moiety, with some derivatives evaluated for antioxidant activity, comparing favorably with ascorbic acid (El‐Mekabaty, 2015).
- It has facilitated the regioselective synthesis of pyrazole scaffolds attached to benzothiazole and benzimidazole moieties, highlighting the structural diversity and potential for creating compounds with unique properties (Kheder et al., 2014).
- Research includes the development of dinuclear Mo^VI complexes, showcasing the compound's role in forming complex metal-organic structures with potential catalytic or material science applications (Gago et al., 2012).
Chemical Reactions and Mechanistic Studies
- The compound's derivatives have been involved in cycloaddition reactions, demonstrating its versatility in forming a wide range of heterocyclic compounds (Dotsenko et al., 2020).
- Studies on reactivity with ruthenium dimeric complexes towards pyrazoles have been conducted, illustrating the compound's utility in synthesizing amidines, bis pyrazoles, and chloro-bridged pyrazole complexes, potentially useful in catalysis or as ligands in coordination chemistry (Govindaswamy et al., 2004).
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Mechanism of Action
Target of Action
Pyrazole-bearing compounds, which include 2-(4-chloro-1-methyl-1h-pyrazol-3-yl)acetonitrile, are known for their diverse pharmacological effects .
Mode of Action
It is suggested that the compound may interact with its targets through strong h-bonding interactions .
Biochemical Pathways
It is known that pyrazole-bearing compounds can have potent antileishmanial and antimalarial activities .
Pharmacokinetics
The compound is likely to have properties similar to other pyrazole-bearing compounds .
Action Environment
It is known that the compound is stable under normal temperature and pressure .
Biochemical Analysis
Biochemical Properties
Pyrazole derivatives, to which this compound belongs, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups present in the compound.
Temporal Effects in Laboratory Settings
The temporal effects of 2-(4-Chloro-1-methyl-1H-pyrazol-3-yl)acetonitrile in laboratory settings, including its stability, degradation, and long-term effects on cellular function, have not been reported in the literature .
Dosage Effects in Animal Models
There is currently no available data on how the effects of 2-(4-Chloro-1-methyl-1H-pyrazol-3-yl)acetonitrile vary with different dosages in animal models .
Properties
IUPAC Name |
2-(4-chloro-1-methylpyrazol-3-yl)acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3/c1-10-4-5(7)6(9-10)2-3-8/h4H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLLPMJOMXVPVFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)CC#N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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